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Compound of Interest

Compound Name: 3-Fluorophenylboronic acid

Cat. No.: B151535

For Immediate Implementation by Laboratory Professionals

The safe and compliant disposal of 3-Fluorophenylboronic acid is critical for ensuring the
safety of laboratory personnel and protecting the environment. This guide provides detailed,
step-by-step procedures for the proper handling and disposal of this hazardous chemical, in
line with established safety protocols and regulatory requirements. Adherence to these
guidelines is essential for maintaining a secure and responsible laboratory environment.

l. Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle 3-Fluorophenylboronic
acid and its waste with the appropriate Personal Protective Equipment (PPE). This compound
is classified as a skin and eye irritant and may cause respiratory irritation.[1][2]

Essential Personal Protective Equipment (PPE):
» Eye Protection: Wear chemical safety goggles or a face shield.
» Hand Protection: Chemical-resistant gloves, such as nitrile gloves, are mandatory.[3]

o Body Protection: A lab coat or other protective clothing should be worn to prevent skin
contact.[3]

» Respiratory Protection: All handling of 3-Fluorophenylboronic acid and its waste should be
conducted within a certified chemical fume hood to minimize the risk of inhalation.[4] If dust
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formation is likely, a NIOSH/MSHA-approved respirator may be necessary.[3]

Il. Step-by-Step Disposal Protocol

The primary and recommended method for the disposal of 3-Fluorophenylboronic acid is
through collection for hazardous waste disposal by a licensed service.[3] Under no
circumstances should this chemical be disposed of down the drain or in regular trash.[4][5]

Part 1: Disposal of Unused or Waste 3-Fluorophenylboronic Acid

o Waste Characterization: Classify 3-Fluorophenylboronic acid waste as a hazardous solid
organic and halogenated waste.

» Waste Segregation: Do not mix this waste with other waste streams unless explicitly
permitted by your institution's Environmental Health and Safety (EHS) department.[5][6] It is
crucial to keep halogenated organic waste separate from non-halogenated waste to facilitate
proper disposal and manage costs.[7]

o Packaging Waste:
o Place solid waste into a designated, sealable, and chemically compatible container.[5]

o For solutions, use a separate, clearly labeled, and sealable container for liquid hazardous
waste.[4]

o The container must be kept closed at all times except when adding waste.[8]

o Labeling: Clearly label the container with "Hazardous Waste," the full chemical name "3-
Fluorophenylboronic acid," and any other identifiers required by your institution.[4][5]

o Storage and Pickup: Store the sealed and labeled waste container in a designated satellite
accumulation area, away from incompatible materials.[4][5] Follow your institution's
established procedures for hazardous waste pickup.

Part 2: Decontamination and Disposal of Empty Containers

Empty containers of 3-Fluorophenylboronic acid must be decontaminated to remove residual
chemicals.
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 Triple Rinsing: In a chemical fume hood, rinse the empty container three times with a
suitable organic solvent in which the compound is soluble (e.g., acetone or ethanol).[5]

» Rinsate Collection: The rinsate must be collected and disposed of as liquid hazardous waste.
[5] Transfer the rinsate to your designated hazardous waste container for halogenated
organic solvents.

o Final Container Disposal: After thorough rinsing and allowing the container to air dry
completely in a well-ventilated area, deface the original label. The clean, dry container can
then typically be disposed of in the regular laboratory glassware or plastic recycling stream,
as per your institution's guidelines.[4][5]

lll. Spill Management
In the event of a spill, immediate and appropriate action is necessary to mitigate hazards.

o Small Spills: For small spills contained within a fume hood, decontaminate the area with a
suitable solvent and collect all cleaning materials for disposal as hazardous waste.[5]

» Large Spills: For large spills or any spill outside of a fume hood, evacuate the immediate
area and alert laboratory personnel. Contact your institution's EHS office immediately.[5]

IV. Quantitative Data Summary
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Parameter Value/information Source
CAS Number 768-35-4 9]
Molecular Formula C6H6BFO2 [10]
Molecular Weight 139.92 g/mol [10]

) White to light yellow crystal
Physical State [11]

powder

Melting Point 214-218 °C [9][11]

Skin Irritation (Category 2),
o Eye Irritation (Category 2A),
Hazard Classifications -~ o [2][3]
Specific target organ toxicity —

single exposure (Category 3)

Signal Word Danger 9]

8A - Combustible corrosive
Storage Class Code ) 9]
hazardous materials

V. Experimental Protocols

In-Lab Neutralization of Boronic Acids (General Guidance - NOT for Routine Disposal)

While collection for hazardous waste is the standard, for some simple boronic acids, in-lab
neutralization of small quantities may be permissible with explicit approval from your
institution's EHS and in accordance with local regulations.[3][6] This procedure is provided for

informational purposes and should not be undertaken for 3-Fluorophenylboronic acid without
a specific risk assessment and approval.

Objective: To neutralize small amounts of aqueous solutions or solid residues of a simple
boronic acid.

Materials:

e Beaker
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Stir bar and stir plate

pH strips or calibrated pH meter

Mild basic solution (e.g., sodium bicarbonate solution)

Appropriate PPE

Procedure:

Preparation: This procedure must be performed in a chemical fume hood while wearing all
required PPE.[3] If neutralizing a solid, dissolve it in a minimal amount of water in a beaker.
For an aqueous solution, place it directly in the beaker.

» Neutralization: Slowly add the mild basic solution while stirring.

o pH Measurement: After the initial reaction subsides, check the pH of the solution. Continue
adding the basic solution until the pH is between 5.5 and 9.0.[3]

» Final Disposal: Once neutralized, and only if permitted by your institution and local
wastewater authority, the solution may be disposed of down the sanitary sewer with copious
amounts of water.[3]

VI. Disposal Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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